Cas no 145090-28-4 (3-amino-1-benzyl-pyrrolidine-3-carbonitrile)

• Product Name: 3-amino-1-benzyl-pyrrolidine-3-carbonitrile
• CAS No: 145090-28-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD09607970
• CID: 101884
• PubChem ID: 22063369
• Update Time: 2025-09-27

3-amino-1-benzyl-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbonitrile,3-amino-1-(phenylmethyl)-
• 3-amino-1-benzylpyrrolidine-3-carbonitrile
• 3-Amino-1-benzyl-3-cyanopyrrolidine
• 3-Amino-1-benzyl-pyrrolidine-3-carbonitrile
• 3-Amino-3-cyano-1-benzylpyrrolidine
• CS-0324341
• 145090-28-4
• 3-Pyrrolidinecarbonitrile, 3-amino-1-(phenylmethyl)-
• DTXSID80622204
• COESXKHUIKDTRP-UHFFFAOYSA-N
• (+/-)-3-amino-1-benzyl-3-cyanopyrrolidine
• MFCD09607970
• SCHEMBL3893581
• 3-amino-1-benzyl-pyrrolidine-3-carbonitrile

• MDL： MFCD09607970
• Inchi： 1S/C12H15N3/c13-9-12(14)6-7-15(10-12)8-11-4-2-1-3-5-11/h1-5H,6-8,10,14H2
• InChI Key： COESXKHUIKDTRP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C#N)(C1)N

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.05000
• LogP: 1.75158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines